Cas no 2228178-34-3 (methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate)
methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate
- methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate
- EN300-1787977
- 2228178-34-3
-
- Inchi: 1S/C11H16N2O3/c1-13-8(3-4-11(15)5-6-11)7-9(12-13)10(14)16-2/h7,15H,3-6H2,1-2H3
- InChI Key: SYCLDQMUNWABDA-UHFFFAOYSA-N
- SMILES: OC1(CCC2=CC(C(=O)OC)=NN2C)CC1
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64.4Ų
methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787977-0.05g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 0.05g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-0.1g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 0.1g |
$1508.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-0.25g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 0.25g |
$1577.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-0.5g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 0.5g |
$1646.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-1.0g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 1g |
$1714.0 | 2023-06-02 | ||
| Enamine | EN300-1787977-2.5g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 2.5g |
$3362.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-5.0g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 5g |
$4972.0 | 2023-06-02 | ||
| Enamine | EN300-1787977-10.0g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 10g |
$7373.0 | 2023-06-02 | ||
| Enamine | EN300-1787977-1g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 1g |
$1714.0 | 2023-09-19 | ||
| Enamine | EN300-1787977-5g |
methyl 5-[2-(1-hydroxycyclopropyl)ethyl]-1-methyl-1H-pyrazole-3-carboxylate |
2228178-34-3 | 5g |
$4972.0 | 2023-09-19 |
methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate
Methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228178-34-3): A Comprehensive Overview
Methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228178-34-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of novel therapeutic agents. The unique combination of functional groups in its molecular framework makes it a subject of intense study for scientists aiming to develop innovative drugs that target a wide range of diseases.
The chemical structure of methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate features a pyrazole core, which is a heterocyclic aromatic compound known for its biological activity. Pyrazole derivatives have been extensively explored for their potential in treating conditions such as inflammation, pain, and infectious diseases. The presence of a cyclopropyl group and an hydroxyl group on the ethyl chain further enhances the compound's complexity and its potential for interaction with biological targets.
In recent years, there has been a surge in research focused on developing new molecules that can modulate biological pathways effectively. The compound methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate has been identified as a promising candidate due to its unique structural features. Studies have shown that the pyrazole moiety can interact with enzymes and receptors, leading to potential therapeutic effects. Additionally, the cyclopropyl and hydroxyl groups contribute to the compound's ability to undergo various chemical reactions, making it a versatile building block for drug design.
One of the most intriguing aspects of methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate is its potential application in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, and finding new molecules that can effectively modulate these processes is crucial. Preliminary studies have suggested that this compound may inhibit key inflammatory enzymes such as COX and LOX, thereby reducing inflammation without causing significant side effects.
The synthesis of methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate presents both challenges and opportunities for chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this molecule.
The pharmacological properties of methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate are being actively investigated in various preclinical studies. These studies aim to understand how the compound interacts with biological targets and whether it can elicit the desired therapeutic effects. Initial results are promising, with evidence suggesting that this compound may have potent anti-inflammatory and analgesic properties. Further research is needed to confirm these findings and to explore potential applications in other therapeutic areas.
The future prospects for methyl 5-2-(1-hydroxycyclopropyl)ethyl-1-methyl-1H-pyrazole-3-carboxylate are vast. As our understanding of biological systems continues to grow, so does the demand for innovative molecules that can address unmet medical needs. This compound represents a significant step forward in drug discovery, offering hope for new treatments for a variety of diseases. With continued research and development, it is likely that we will see this compound transition from the laboratory into clinical use, bringing relief to patients worldwide.
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